Aluminium lithium tri-tert-butoxide hydride
Overview
Description
Aluminium lithium tri-tert-butoxide hydride, also known as Lithium tri-tert-butoxyaluminum hydride, is a mild reducing agent mainly used for the selective reduction of ketones .
Synthesis Analysis
The synthesis of Aluminium lithium tri-tert-butoxide hydride involves three steps :Molecular Structure Analysis
The linear formula of Aluminium lithium tri-tert-butoxide hydride is LiAlH [OC(CH3)3]3 . Its molecular weight is 254.27 .Chemical Reactions Analysis
Aluminium lithium tri-tert-butoxide hydride is used as a reducing agent. It is very useful in selective reductions of acyl halides, aldehydes, ketones, and esters . It can also be used to reduce imidoyl chlorides to aldimines .Physical And Chemical Properties Analysis
Aluminium lithium tri-tert-butoxide hydride is a stable compound . It has a melting point of 300-319 °C (dec.) (lit.) .Scientific Research Applications
Reducing Agent in Organic Synthesis
Lithium aluminumtri-tert-butoxyhydride is commonly used as a reducing agent in organic synthesis. It is particularly useful for the selective reductions of acyl halides, aldehydes, ketones, and esters due to its reactivity and selectivity .
Antimicrobial Applications
This compound also finds application as an antimicrobial agent . Its chemical properties allow it to inhibit the growth of microorganisms, making it valuable in the development of antimicrobial treatments .
Cholesterol Lowering Agent
In the medical field, Lithium aluminumtri-tert-butoxyhydride has been identified as a potential cholesterol-lowering agent . Its mechanism for reducing cholesterol levels in the body could lead to new treatments for hypercholesterolemia .
Ion-Permeable Synthetic Membranes
The compound is used in the creation of ion-permeable synthetic membranes . These membranes have applications in various fields, including water purification and energy storage systems .
Schwartz Reagent Generation
A highly efficient in situ generation of the Schwartz reagent involves using Lithium aluminumtri-tert-butoxyhydride. This method is convenient for reducing amides to aldehydes and for the regioselective hydrozirconation-iodination of alkynes and alkenes .
Mechanism of Action
Target of Action
Lithium aluminumtri-tert-butoxyhydride, also known as Lithium aluminum tri-tert-butoxyhydride or Aluminium lithium tri-tert-butoxide hydride, primarily targets acyl halides, aldehydes, ketones, and esters . It is also used to reduce imidoyl chlorides to aldimines .
Mode of Action
The compound acts as a bulky reducing agent . The mechanism for this reaction is a fairly straightforward nucleophilic acyl substitution; addition of hydride to the carbonyl followed by elimination of halide . The bulky tert-butoxy groups help to modulate (i.e., slow down) the reactivity of the reagent .
Biochemical Pathways
The compound is involved in the reduction of acid halides to aldehydes . It is also used in the reduction of amides to aldehydes and the regioselective hydrozirconation-iodination of alkynes and alkenes .
Pharmacokinetics
It’s important to note that the compound is a stable, mild reducing agent .
Result of Action
The compound selectively reduces acyl halides, aldehydes, ketones, and esters . It can also reduce imidoyl chlorides to aldimines and aromatic disulfides to the corresponding thiols .
Action Environment
The compound is stable and its reactivity can be modulated by the bulky tert-butoxy groups . .
Safety and Hazards
Future Directions
properties
InChI |
InChI=1S/3C4H9O.Al.Li/c3*1-4(2,3)5;;/h3*1-3H3;;/q3*-1;+3; |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HTBVGZAVHBZXMS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li].CC(C)(C)[O-].CC(C)(C)[O-].CC(C)(C)[O-].[Al+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H27AlLiO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Aluminium lithium tri-tert-butoxide hydride | |
CAS RN |
17476-04-9 |
Source
|
| Record name | Lithium aluminum tri-tert-butoxyhydride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017476049 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Aluminium lithium tri-tert-butoxide hydride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.037.703 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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